Cas no 1146084-66-3 (tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate
• CAS No: 1146084-66-3
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5156962
• PubChem ID: 56649221
• Update Time: 2025-06-11

tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((2-aminothiazol-4-yl)methyl)carbamate
• Tert-butyl n-[(2-amino-1,3-thiazol-4-yl)methyl]carbamate
• tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate

• Inchi： 1S/C9H15N3O2S/c1-9(2,3)14-8(13)11-4-6-5-15-7(10)12-6/h5H,4H2,1-3H3,(H2,10,12)(H,11,13)
• InChI Key： CCJFGPYIZZOZSC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CSC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate (CAS No. 1146084-66-3)

The compound tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate (CAS No. 1146084-66-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-thiazole core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the most searched questions related to tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate is its role in medicinal chemistry. The 2-amino-1,3-thiazole moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting infectious diseases and cancer. This has led to a surge in demand for high-purity CAS 1146084-66-3 as a building block for novel therapeutics. Additionally, its stability and reactivity under mild conditions make it a preferred choice for combinatorial chemistry libraries.

Another trending topic is the use of tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate in green chemistry applications. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly protocols to derivatize this compound. Questions like "How to optimize the yield of tert-butyl carbamate derivatives?" or "What catalysts work best for thiazole functionalization?" are commonly encountered in academic forums and search engines.

The compound's CAS No. 1146084-66-3 is also pivotal in peptide mimetics design. Its ability to mimic natural amino acids while offering enhanced metabolic stability has made it a hotspot in peptide-based drug development. Recent publications highlight its utility in creating protease-resistant analogs, addressing a critical challenge in biopharmaceuticals. This aligns with the growing interest in "next-generation peptide therapeutics" among investors and researchers alike.

From a technical standpoint, tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, which is frequently queried in experimental workflows. Its N-Boc protection (tert-butoxycarbonyl) group further enhances its versatility, allowing selective deprotection under acidic conditions—a feature widely exploited in multi-step syntheses. These properties are often discussed in patents covering heterocyclic compound manufacturing.

In analytical chemistry, methods for quantifying CAS 1146084-66-3 via HPLC or LC-MS are highly sought after, reflecting the need for quality control in industrial-scale production. The compound's UV absorption characteristics (λ_max ~270 nm) facilitate its detection, making it a model analyte for method development studies. Such details are crucial for laboratories focusing on high-throughput screening platforms.

Emerging trends also link tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate to covalent inhibitor design, particularly in kinase-targeted therapies. Its reactive amino group enables conjugation with electrophilic warheads, a strategy gaining traction in precision medicine. This intersects with popular searches about "irreversible inhibitors" and "targeted protein degradation," underscoring its relevance in cutting-edge research.

To summarize, tert-butyl N-(2-amino-1,3-thiazol-4-yl)methylcarbamate (CAS No. 1146084-66-3) stands at the crossroads of multiple scientific disciplines. Whether as a pharmaceutical intermediate, a tool for chemical biology, or a subject of process chemistry optimization, its multifaceted applications continue to drive innovation. As synthetic methodologies advance and therapeutic paradigms evolve, this compound will likely remain a cornerstone in both academic and industrial settings.